Cas no 933743-11-4 (1,4-Oxazepine-2-carboxylic acid, hexahydro-)

• Product Name: 1,4-Oxazepine-2-carboxylic acid, hexahydro-
• CAS No: 933743-11-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 2118118
• PubChem ID: 56972832
• Update Time: 2025-08-02

1,4-Oxazepine-2-carboxylic acid, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Homomorpholinecarboxylic Acid
• 1,4-oxazepane-2-carboxylic acid
• 1,4-Oxazepane-2-carboxylic acid HCl
• 1,4-Oxazepine-2-carboxylic acid, hexahydro-

• MDL： MFCD20488023
• Inchi： 1S/C6H11NO3/c8-6(9)5-4-7-2-1-3-10-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： FDLNENLTODPZIY-UHFFFAOYSA-N
• SMILES： O1CCCNCC1C(=O)O

Computed Properties

• Exact Mass: 145.074
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: -2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 1,4-Oxazepine-2-carboxylic acid, hexahydro-

Comprehensive Overview of 1,4-Oxazepine-2-carboxylic acid, hexahydro- (CAS No. 933743-11-4)

1,4-Oxazepine-2-carboxylic acid, hexahydro- (CAS No. 933743-11-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxazepine ring structure, is increasingly studied for its potential applications in drug discovery and organic synthesis. Researchers are particularly interested in its role as a building block for novel therapeutic agents, given its structural similarity to bioactive molecules.

The hexahydro-1,4-oxazepine-2-carboxylic acid framework is a key focus in modern medicinal chemistry due to its versatility. Its carboxylic acid functional group allows for further derivatization, making it a valuable intermediate in the synthesis of complex molecules. Recent studies highlight its potential in targeting neurological and metabolic disorders, aligning with the growing demand for innovative treatments in these areas. The compound's stability and solubility profile further enhance its applicability in formulation development.

In the context of green chemistry, 1,4-Oxazepine-2-carboxylic acid, hexahydro- is being explored for sustainable synthesis routes. With the pharmaceutical industry prioritizing eco-friendly processes, this compound's potential for low-waste production methods is a hot topic. Computational chemistry tools, such as molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets, addressing the rising interest in AI-driven drug design.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 933743-11-4. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance and reproducibility in research. The compound's spectral data is often shared in open-access databases, supporting the trend toward open science and collaborative innovation.

From a commercial perspective, hexahydro-1,4-oxazepine-2-carboxylic acid is available in limited quantities, primarily for research purposes. Suppliers emphasize its high purity grades (>98%) to meet the stringent requirements of preclinical studies. Pricing trends reflect its niche status, with bulk purchases often negotiated directly between manufacturers and academic or industrial labs.

Future research directions for 933743-11-4 may include exploring its enantiomeric forms for chiral drug development, as well as optimizing its synthetic pathways for scale-up. As the scientific community continues to investigate oxazepine derivatives, this compound remains a promising candidate for addressing unmet medical needs through rational drug design.